4-(2,4-Dimethylphenoxy)-3-fluoroaniline

• IUPAC Name: 4-(2,4-dimethylphenoxy)-3-fluoroaniline
• InChI: InChI=1S/C14H14FNO/c1-9-3-5-13(10(2)7-9)17-14-6-4-11(16)8-12(14)15/h3-8H,16H2,1-2H3
• InChI Key: KCVFQNUCSGZUOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2=C(C=C(C=C2)N)F)C
• Molecular Formula: C14H14FNO
• DSSTOX Substance ID: DTXSID401260003
• Molecular Weight: 231.26 g/mol
• CAS RN: 937597-95-0

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a compound “5-((2,4-dimethylphenoxy)methyl)-1,3,4-oxadiazol-2-thiol” was synthesized by the reaction of a corresponding hydrazide with CS2 in the presence of KOH.

Scientific Research Applications

Fluorinated Compounds in Oncology

Fluorinated compounds, such as [18F]-fluoro-3′-deoxy-3′-L-fluorothymidine ([18F]FLT), have been developed as proliferation tracers in oncology. These compounds are used in PET imaging to measure cellular proliferation, offering a non-invasive tool for staging cancer and monitoring responses to treatment. While [18F]FLT shows promise, its uptake is generally lower compared to [18F]FDG, and it may not always reflect the tumor cell proliferation rate accurately, especially during or shortly after certain chemotherapy regimens. This highlights the opportunities and limitations of fluorinated tracers in cancer research and treatment (Been et al., 2004).

Environmental Impact of Fluorinated Herbicides

The environmental fate and toxicological impact of 2,4-dichlorophenoxyacetic acid (2,4-D), a widely used herbicide, have been extensively studied. Research in this area offers insights into the persistence, bioaccumulation, and toxic effects of fluorinated compounds in the environment. Such studies inform the development of safer and more sustainable chemical practices, emphasizing the need for alternative compounds with minimized ecological footprints (Zuanazzi et al., 2020).

Synthesis and Applications of Fluorinated Intermediates

Research on the synthesis of fluorinated intermediates, such as 2-fluoro-4-bromobiphenyl, highlights the importance of developing practical, large-scale synthesis methods for fluorinated compounds. These intermediates are crucial for manufacturing various pharmaceuticals and agrochemicals. Innovations in synthesis methods that reduce costs and environmental impacts are vital for the sustainable production of fluorinated compounds (Qiu et al., 2009).

Fluorinated Compounds in Diagnostic Imaging

The use of fluorinated compounds extends into diagnostic imaging, notably in the development of PET amyloid imaging ligands for Alzheimer's disease. Compounds like [18F]FDDNP and [11C]PIB enable the in vivo measurement of amyloid in the brain, facilitating early detection of Alzheimer's and evaluation of anti-amyloid therapies. This area of research underscores the diagnostic value of fluorinated compounds in neurology and their potential in developing treatments for neurodegenerative diseases (Nordberg, 2007).